Cas no 57691-07-3 (Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)-)

• Product Name: Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)-
• CAS No: 57691-07-3
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 5331733
• PubChem ID: 12251924
• Update Time: 2026-03-10

Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)-
• Ethyl (E)-2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
• E84776
• 57691-07-3
• ethyl (2E)-2-(3-oxo-2-benzofuran-1-ylidene)acetate
• SCHEMBL13775156
• (E)-ETHYL 2-(3-OXOISOBENZOFURAN-1(3H)-YLIDENE)ACETATE
• MFCD31802368

• Inchi： 1S/C12H10O4/c1-2-15-11(13)7-10-8-5-3-4-6-9(8)12(14)16-10/h3-7H,2H2,1H3/b10-7+
• InChI Key： YUYJWUQIKNLSPN-JXMROGBWSA-N
• SMILES： C(OCC)(=O)/C=C1\C2=C(C=CC=C2)C(=O)O\1

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones